N,N-diallyl-4-(3,4-dihydroquinolin-1(2H)-ylcarbonyl)benzenesulfonamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinoline-1-carbonyl)-N,N-bis(prop-2-enyl)benzenesulfonamide
• InChI: InChI=1S/C22H24N2O3S/c1-3-15-23(16-4-2)28(26,27)20-13-11-19(12-14-20)22(25)24-17-7-9-18-8-5-6-10-21(18)24/h3-6,8,10-14H,1-2,7,9,15-17H2
• InChI Key: RVAVHAIEYDALGR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCCC3=CC=CC=C32
• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol
• CAS No.: 393838-25-0

Description

N,N-diallyl-4-(3,4-dihydroquinolin-1(2H)-ylcarbonyl)benzenesulfonamide, also known as DABSOQ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DABSOQ is a sulfonamide derivative that has been synthesized through a multi-step process and has shown promising results in various studies.

Scientific Research Applications

Exploring Enzyme Inhibition for Therapeutic Applications

A study focused on the structural properties of inhibitors bearing a 4-(cycloalkylamino-1-carbonyl)benzenesulfonamide moiety, guided by the crystal structure of N,N-diallyl-4-(3,4-dihydroquinolin-1(2H)-ylcarbonyl)benzenesulfonamide. This research designed and synthesized novel cycloalkylamino-1-carbonylbenzenesulfonamides to replace the quinoline ring with different nuclei and introduced modifications to improve enzyme inhibition. The findings revealed remarkable inhibition for human carbonic anhydrase II and VII, providing insights for designing new isoform selective carbonic anhydrase inhibitors (Buemi et al., 2019).

Enhancing Antimicrobial and Antitumor Potency

Another study synthesized novel tetrahydroquinoline derivatives bearing a biologically active sulfonamide moiety, aiming at discovering new classes of antitumor agents. These compounds were evaluated for their in vitro antitumor activity, showing significant potency and efficacy, suggesting potential for further investigation as antitumor agents (Alqasoumi et al., 2010).

Investigating Molecular Interactions for Drug Design

Research on the molecular interactions between human carbonic anhydrases and benzenesulfonamides led to the design of novel series with improved selectivity toward druggable isoforms. This study underscores the importance of hydrophobic/hydrophilic functionalities in enhancing inhibitor selectivity and efficacy, providing a framework for future drug discovery efforts (Bruno et al., 2017).

Developing Catalysts for Chemical Synthesis

A significant advancement was made in the synthesis and characterization of half-sandwich ruthenium complexes containing aromatic sulfonamides. These complexes demonstrated good activity as catalysts in the transfer hydrogenation of acetophenone derivatives, illustrating the potential of this compound derivatives in facilitating chemical transformations (Dayan et al., 2013).

Probing Structural Analysis and Synthesis

Studies have also focused on the design, synthesis, and analysis of N-(quinolin-8-yl) benzenesulfonamide derivatives, shedding light on their fragmentation pathways and providing valuable insights for structural analysis and synthesis in pharmaceutical research (Chen Bin, 2015).